Cas no 1256836-83-5 (4-Bromo-5-(trifluoromethyl)nicotinaldehyde)

• Product Name: 4-Bromo-5-(trifluoromethyl)nicotinaldehyde
• CAS No: 1256836-83-5
• MF: C₇H₃BrF₃NO
• MW: 254.004031419754
• CID: 4900841
• Update Time: 2025-05-19

4-Bromo-5-(trifluoromethyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(trifluoromethyl)nicotinaldehyde
• 4-Bromo-5-(trifluoromethyl)nicotinaldehyde

• Inchi： 1S/C7H3BrF3NO/c8-6-4(3-13)1-12-2-5(6)7(9,10)11/h1-3H
• InChI Key： IPMUXNCEBFECRE-UHFFFAOYSA-N
• SMILES： BrC1C(C=O)=CN=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 4-Bromo-5-(trifluoromethyl)nicotinaldehyde

Professional Introduction to 4-Bromo-5-(trifluoromethyl)nicotinaldehyde (CAS No. 1256836-83-5)

4-Bromo-5-(trifluoromethyl)nicotinaldehyde, with the chemical formula C₉H₄B₁F₃O₂N₂, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1256836-83-5, belongs to the class of nicotinaldehyde derivatives, which are known for their diverse biological activities and potential applications in drug development.

The structural features of 4-Bromo-5-(trifluoromethyl)nicotinaldehyde make it a valuable intermediate in the synthesis of various pharmacologically active molecules. The presence of both bromine and trifluoromethyl substituents on the nicotinaldehyde backbone enhances its reactivity and functionalization potential, making it a versatile building block for medicinal chemists. The bromine atom, in particular, serves as a reactive site for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, there has been a surge in research focused on nicotinaldehyde derivatives due to their demonstrated efficacy in various biological assays. For instance, studies have shown that certain nicotinaldehyde-based compounds exhibit potent antimicrobial and anti-inflammatory properties. The introduction of electron-withdrawing groups like the trifluoromethyl moiety further modulates the pharmacokinetic and pharmacodynamic profiles of these derivatives, enhancing their bioavailability and target specificity.

The compound's unique electronic distribution, influenced by the bromine and trifluoromethyl substituents, also contributes to its ability to interact with biological targets at the molecular level. This has led to investigations into its potential as an intermediate for developing novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases. The trifluoromethyl group, in particular, is known to increase metabolic stability and binding affinity, making it a desirable feature in drug design.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 4-Bromo-5-(trifluoromethyl)nicotinaldehyde. These improvements have not only reduced costs but also enhanced the purity of the compound, ensuring better performance in downstream applications. Researchers have leveraged modern techniques such as flow chemistry and microwave-assisted synthesis to optimize the preparation process, making it more sustainable and environmentally friendly.

The application of computational chemistry has also played a crucial role in understanding the behavior of 4-Bromo-5-(trifluoromethyl)nicotinaldehyde. Molecular modeling studies have provided insights into its interactions with biological targets, helping to predict its efficacy and potential side effects. These computational approaches complement experimental work by offering rapid screening of different derivatives and identifying promising candidates for further development.

In conclusion, 4-Bromo-5-(trifluoromethyl)nicotinaldehyde (CAS No. 1256836-83-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the discovery and development of next-generation medicines.